Cas no 42427-01-0 (2-Propen-1-one,1-phenyl-3-(phenylsulfonyl)-)

• Product name: 2-Propen-1-one,1-phenyl-3-(phenylsulfonyl)-
• CAS No: 42427-01-0
• MF: C₁₅H₁₂O₃S
• MW: 272.318983078003
• CID: 332573
• PubChem ID: 54598778

2-Propen-1-one,1-phenyl-3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-phenyl-3-(phenylsulfonyl)-
• (Z)-3-(benzenesulfonyl)-1-phenylprop-2-en-1-one
• (2Z)-3-(Benzenesulfonyl)-1-phenylprop-2-en-1-one
• NSC48008
• NSC-48008
• 42427-01-0
• DTXSID50712545

• Inchi： InChI=1S/C15H12O3S/c16-15(13-7-3-1-4-8-13)11-12-19(17,18)14-9-5-2-6-10-14/h1-12H/b12-11+
• InChI Key： KPWYLVJFIPLFCW-VAWYXSNFSA-N
• SMILES： C1(C(=O)/C=C/S(C2C=CC=CC=2)(=O)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 272.05076
• Monoisotopic Mass: 272.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 455.5°C at 760 mmHg
• Flash Point: 285°C
• Refractive Index: 1.598
• PSA: 51.21
• LogP: 3.93770